Cas no 1261968-75-5 (2-(4-t-Butylsulfamoylphenyl)isonicotinic acid)
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid
- 2-[4-(Tert-butylsulfamoyl)phenyl]pyridine-4-carboxylic acid
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- MDL: MFCD18318768
- Inchi: 1S/C16H18N2O4S/c1-16(2,3)18-23(21,22)13-6-4-11(5-7-13)14-10-12(15(19)20)8-9-17-14/h4-10,18H,1-3H3,(H,19,20)
- InChI Key: XPCVOWSJAFBMPT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=C(C(=O)O)C=CN=2)=CC=1)(NC(C)(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 513
- XLogP3: 2
- Topological Polar Surface Area: 105
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB325629-5 g |
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid, 95%; . |
1261968-75-5 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB325629-5g |
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid, 95%; . |
1261968-75-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid
Introduction to 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5)
2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and autoimmune disorders.
The chemical structure of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid consists of an isonicotinic acid moiety attached to a phenyl ring substituted with a t-butylsulfamoyl group. The presence of these functional groups imparts specific pharmacological properties, making it an attractive candidate for drug development. The t-butylsulfamoyl group, in particular, is known for its ability to modulate biological activities, such as enzyme inhibition and receptor binding.
Recent studies have highlighted the anti-inflammatory properties of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid. In vitro experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. These findings suggest that the compound could be effective in managing conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory effects, 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid has also shown promise in preclinical models of autoimmune diseases. Research has indicated that the compound can modulate immune responses by suppressing the activation and proliferation of T-cells, which are central to the pathogenesis of autoimmune disorders. This immunomodulatory activity makes it a potential therapeutic agent for conditions like multiple sclerosis and systemic lupus erythematosus.
The pharmacokinetic properties of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid have been extensively studied to evaluate its suitability for clinical use. In animal models, the compound has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for developing an effective oral medication.
Toxicity studies have also been conducted to assess the safety profile of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in preclinical models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
The potential applications of 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid extend beyond its primary therapeutic uses. Its unique chemical structure and biological activities make it a valuable tool for research purposes. Scientists are exploring its use as a probe to study the mechanisms underlying inflammation and immune responses, which could lead to new insights and discoveries in these fields.
In conclusion, 2-(4-t-Butylsulfamoylphenyl)isonicotinic acid (CAS No. 1261968-75-5) is a promising compound with significant potential in the treatment of inflammatory and autoimmune disorders. Its favorable pharmacological properties, combined with its safety profile, make it an attractive candidate for further development and clinical evaluation. As research continues to advance, this compound may play a crucial role in advancing our understanding and treatment of these complex diseases.
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